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Compound of Interest

Compound Name:
N-(2-fluorophenyl)-2-

methylbenzamide

Cat. No.: B326373

Get Quote

Executive Summary: This document provides a comprehensive technical overview of 2-methyl-

N-(2-fluorophenyl)benzamide, a substituted benzamide of interest in medicinal chemistry and

materials science. This guide details its chemical identity, physicochemical properties, a robust

synthesis protocol, and in-depth analytical characterization. The synthesis section outlines a

standard amidation reaction, explaining the mechanistic principles and procedural steps. The

analytical section provides reference data for spectroscopic techniques, including ¹H NMR, ¹³C

NMR, IR, and Mass Spectrometry, to ensure identity and purity confirmation. This whitepaper is

intended for researchers, chemists, and drug development professionals requiring a detailed

understanding of this compound for research and development applications.

Compound Identification and Properties
Nomenclature and Structure
The compound, systematically named 2-methyl-N-(2-fluorophenyl)benzamide, belongs to the

N-aryl benzamide class of organic molecules.[1] It features a central amide linkage connecting

a 2-methylbenzoyl group to a 2-fluorophenyl group.

IUPAC Name: 2-methyl-N-(2-fluorophenyl)benzamide
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Synonyms: N-(2-fluorophenyl)-2-methylbenzamide

CAS Number: 31590-91-7

Molecular Formula: C₁₄H₁₂FNO

Molecular Weight: 229.25 g/mol

The structure consists of an ortho-substituted toluene ring and an ortho-substituted

fluorobenzene ring bridged by an amide functional group. The steric hindrance introduced by

the ortho-methyl group can influence the conformation of the molecule, particularly the dihedral

angle between the two aromatic rings.

Physicochemical Properties
A summary of the key physicochemical properties is presented below. These values are critical

for designing experimental conditions, including solvent selection for synthesis, purification,

and analytical method development.

Property Value Source

Molecular Formula C₁₄H₁₂FNO -

Molecular Weight 229.25 g/mol -

Appearance White to off-white solid General Observation

Melting Point

Not explicitly reported;

expected to be a crystalline

solid at room temperature.

-

Solubility

Insoluble in water; soluble in

organic solvents like DMSO,

DMF, CH₂Cl₂, and CHCl₃.

[2]

logP (calculated) 3.24 [3]
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The most direct and widely adopted method for synthesizing N-aryl benzamides is the acylation

of an aniline with a benzoyl chloride. This reaction, a variant of the Schotten-Baumann reaction,

is efficient and generally high-yielding.[4]

Reaction Principle
The synthesis involves the nucleophilic acyl substitution reaction between 2-methylbenzoyl

chloride and 2-fluoroaniline. The lone pair of electrons on the nitrogen atom of 2-fluoroaniline

attacks the electrophilic carbonyl carbon of 2-methylbenzoyl chloride. The reaction requires a

non-nucleophilic base, such as pyridine or triethylamine, to neutralize the hydrochloric acid

(HCl) byproduct, which drives the reaction equilibrium towards the product.[5]

Detailed Experimental Protocol
Materials:

2-methylbenzoyl chloride

2-fluoroaniline

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2-fluoroaniline

(1.0 eq) in anhydrous dichloromethane.

Add pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.
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Slowly add a solution of 2-methylbenzoyl chloride (1.1 eq) in anhydrous dichloromethane to

the cooled mixture dropwise over 15-20 minutes.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, dilute the reaction mixture with dichloromethane.

Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and

brine (1x).

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) to yield pure 2-methyl-N-(2-fluorophenyl)benzamide.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-methyl-N-(2-fluorophenyl)benzamide.
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Thorough analytical characterization is essential to confirm the identity, structure, and purity of

the synthesized compound. Standard spectroscopic methods are employed for this purpose.

Spectroscopic Data Summary
The following table summarizes the expected spectral characteristics for 2-methyl-N-(2-

fluorophenyl)benzamide.

Technique Key Features and Expected Values

¹H NMR

- Aromatic Protons (8H): Multiplets in the range

of δ 7.0-8.5 ppm. The fluorine coupling will

influence the splitting patterns of the protons on

the fluorophenyl ring. - Amide Proton (1H): A

broad singlet typically > δ 8.5 ppm. - Methyl

Protons (3H): A singlet around δ 2.5 ppm.

¹³C NMR

- Carbonyl Carbon (C=O): Signal in the range of

δ 165-170 ppm. - Aromatic Carbons (12C):

Signals between δ 115-140 ppm. The C-F

carbon will appear as a doublet with a large

coupling constant (¹JCF ≈ 240-250 Hz). - Methyl

Carbon (CH₃): Signal around δ 20-25 ppm.

FT-IR (cm⁻¹)

- N-H Stretch: ~3300 cm⁻¹ (sharp to medium). -

C-H Aromatic Stretch: ~3100-3000 cm⁻¹. - C=O

Stretch (Amide I): ~1660-1680 cm⁻¹ (strong). -

N-H Bend (Amide II): ~1520-1550 cm⁻¹. - C-F

Stretch: ~1200-1250 cm⁻¹.

Mass Spec (EI)

- Molecular Ion (M⁺): m/z = 229. - Key

Fragments: m/z = 119 ([C₈H₇O]⁺, 2-

methylbenzoyl cation), m/z = 111 ([C₆H₅FN]⁺).

Rationale for Spectroscopic Interpretation
NMR Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for unambiguous structure

elucidation. The chemical shifts, integration values, and coupling patterns (especially the
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characteristic C-F coupling) provide a complete map of the carbon-hydrogen framework.[6]

[7]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups

present in the molecule.[8] The strong absorption band for the amide C=O stretch and the N-

H stretch are definitive markers for the successful formation of the amide bond.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound. The fragmentation pattern provides further structural evidence, with cleavage on

either side of the amide bond typically producing the most abundant fragment ions.[9]

Biological Context and Potential Applications
While 2-methyl-N-(2-fluorophenyl)benzamide itself is not a widely studied compound, the N-aryl

benzamide scaffold is a privileged structure in medicinal chemistry.[5] Derivatives of this class

have shown a wide range of biological activities.

Enzyme Inhibition: Many benzamide derivatives are known to be potent enzyme inhibitors.

For example, fluorinated benzamides have been investigated as histone deacetylase

(HDAC) inhibitors for anticancer applications.[10][11]

Antimicrobial Agents: The benzamide core is present in various compounds with

demonstrated antibacterial and antifungal properties.[5][12]

Chemical Probes: As a structurally well-defined molecule, it can serve as a starting point or

intermediate for the synthesis of more complex molecules, including chemical probes and

ligands for target identification and validation in drug discovery.[13]

The logical relationship for its potential use in drug discovery is outlined below.
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Caption: Logic flow for the development of the benzamide scaffold in drug discovery.

Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed when handling 2-

methyl-N-(2-fluorophenyl)benzamide and its synthetic precursors.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.[2]
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Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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